Cas no 54778-13-1 (1-(4-Chlorobenzoyl)indolin-2-one)

• Product Name: 1-(4-Chlorobenzoyl)indolin-2-one
• CAS No: 54778-13-1
• MF: C₁₅H₁₀ClNO₂
• MW: 271.698402881622
• CID: 1092508
• PubChem ID: 12306555
• Update Time: 2025-04-23

1-(4-Chlorobenzoyl)indolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorobenzoyl)indolin-2-one
• 1-(4-chlorobenzoyl)-3H-indol-2-one
• 1-(4-chlorobenzoyl)-2,3-dihydro-1H-indol-2-one
• 54778-13-1

• Inchi： 1S/C15H10ClNO2/c16-12-7-5-10(6-8-12)15(19)17-13-4-2-1-3-11(13)9-14(17)18/h1-8H,9H2
• InChI Key： FVPCDYBZKKKHOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C(CC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 271.0400063g/mol
• Monoisotopic Mass: 271.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-(4-Chlorobenzoyl)indolin-2-one

1-(4-Chlorobenzoyl)indolin-2-one: A Comprehensive Overview

1-(4-Chlorobenzoyl)indolin-2-one is a specialized organic compound that has garnered significant attention in the field of biopharmaceutical research. This compound, also referred to by its CAS registry number CAS NO 54778-13-1, belongs to a class of molecules known for their unique structural properties and diverse applications in medicinal chemistry.

The molecular framework of 1-(4-Chlorobenzoyl)indolin-2-one comprises an indoline core, which is a bicyclic structure consisting of a six-membered aromatic ring fused to a five-membered nitrogen-containing ring. This structural motif is further functionalized with a 4-chlorobenzoyl group, introducing additional complexity and potential bioactivity. The indoline moiety is known for its ability to engage in various pharmacological interactions, while the presence of the chlorinated benzoyl group adds an element of specificity and diversity to the molecule.

Recent studies have highlighted the promising anti-inflammatory and antimicrobial properties of compounds similar to 1-(4-Chlorobenzoyl)indolin-2-one. These findings suggest that the compound may serve as a valuable lead in the development of novel therapeutic agents. The indoline skeleton has been implicated in modulating key enzymes and pathways associated with inflammation and infection, making it a subject of intense research interest.

One of the most notable aspects of CAS NO 54778-13-1 is its structural versatility. The indoline core can be further modified to enhance its bioavailability, stability, and selectivity. For instance, substitutions at various positions on the indoline ring or modifications to the benzoyl group can be employed to fine-tune the pharmacokinetic properties of the molecule. Such tailoring is crucial in drug discovery, where achieving an optimal balance between efficacy and safety is paramount.

Furthermore, the compound's molecular architecture renders it suitable for exploring its potential as a cancer therapeutic. Preclinical investigations have indicated that certain derivatives of indoline-based compounds exhibit cytotoxic effects against various cancer cell lines. The precise mechanisms underlying these effects are under active investigation, but they appear to involve the modulation of critical signaling pathways and the induction of apoptosis in neoplastic cells.

In addition to its pharmacological applications, 1-(4-Chlorobenzoyl)indolin-2-one is also of interest from a synthetic chemistry perspective. The construction of such complex molecules exemplifies the elegance and ingenuity of modern organic synthesis. The development of efficient and scalable methods for the preparation of CAS NO 54778-13-1 and related compounds remains a focal point for researchers in academia and industry alike.

Recent advancements in molecular modeling and in silico drug design have further enhanced our understanding of the interactions between 1-(4-Chlorobenzoyl)indolin-2-one and its biological targets. These computational approaches allow for the prediction of binding affinities, the identification of key residues involved in ligand-receptor interactions, and the optimization of drug candidates at an unprecedented pace.

Looking ahead, the continued exploration of CAS NO 54778-13-1 and compounds like it promises to yield innovative solutions to some of the most pressing challenges in healthcare. As our understanding of the molecular basis of disease evolves, so too will the potential applications of these remarkable molecules in the realm of pharmacotherapy.